N1-(2-(benzo[d][1,3]dioxol-5-yl)-2-hydroxypropyl)-N2-(2-ethoxyphenyl)oxalamide

• IUPAC Name: N-[2-(1,3-benzodioxol-5-yl)-2-hydroxypropyl]-N'-(2-ethoxyphenyl)oxamide
• InChI: InChI=1S/C20H22N2O6/c1-3-26-15-7-5-4-6-14(15)22-19(24)18(23)21-11-20(2,25)13-8-9-16-17(10-13)28-12-27-16/h4-10,25H,3,11-12H2,1-2H3,(H,21,23)(H,22,24)
• InChI Key: FBDJSQGBFZQXTF-UHFFFAOYSA-N
• Canonical SMILES: CCOC1=CC=CC=C1NC(=O)C(=O)NCC(C)(C2=CC3=C(C=C2)OCO3)O
• Molecular Formula: C20H22N2O6
• Molecular Weight: 386.4 g/mol
• CAS No.: 1396802-91-7

Description

“N1-(2-(benzo[d][1,3]dioxol-5-yl)-2-hydroxypropyl)-N2-(2-ethoxyphenyl)oxalamide” is a complex organic compound. It contains a benzo[d][1,3]dioxol-5-yl group, which is a structural motif found in many natural products and synthetic compounds.

Scientific Research Applications

Supramolecular Architectures and Conformational Control

Research on related 1,3-phenyl-dioxalamic molecular clefts highlights the importance of supramolecular architectures in understanding molecular conformation through hydrogen bonding and steric restraints. Such studies are crucial for the design of molecular sensors, switches, and materials with specific physical properties (González-González et al., 2011).

Novel Synthetic Pathways and Molecular Design

Research into novel synthetic pathways for di- and mono-oxalamides, as seen in the development of new synthetic approaches for N1-(2-carboxyaryl)-N2-(aryl or H)oxalamides, underscores the importance of innovative chemistry in creating compounds with potential pharmaceutical or material science applications (Mamedov et al., 2016).

Photochemical Applications

The synthesis and characterization of naphthodioxinone-1,3-benzodioxole derivatives reveal their potential as photochemically active compounds. Such materials are explored for applications in polymerization processes, showcasing the role of structurally complex oxalamides in developing new photoinitiators (Kumbaraci et al., 2012).

Antimicrobial and Anticancer Potential

Research into structurally similar compounds has demonstrated significant antimicrobial and anticancer activities, pointing towards the potential use of N1-(2-(benzo[d][1,3]dioxol-5-yl)-2-hydroxypropyl)-N2-(2-ethoxyphenyl)oxalamide in biomedical research. The exploration of new lead compounds for the treatment of sickle cell disease, for example, highlights the potential therapeutic applications of such molecules (dos Santos et al., 2011).

Advanced Material Science

The design and synthesis of small molecular non-fullerene acceptors for bulk-heterojunction devices, based on naphthalenediimide and benzoisoquinoline-dione functionalities, underscore the potential of complex oxalamides in the development of novel materials for electronic and photovoltaic applications (Srivani et al., 2017).